Cas no 25173-76-6 (3-(3,4-Dimethylphenyl)propanoic Acid)

• Product Name: 3-(3,4-Dimethylphenyl)propanoic Acid
• CAS No: 25173-76-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD03425686
• CID: 239158
• PubChem ID: 3870218
• Update Time: 2025-11-02

3-(3,4-Dimethylphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethylphenyl)propanoic acid
• 3-(3,4-Dimethylphenyl)propionic acid
• Benzenepropanoic acid, 3,4-dimethyl-
• 3,4-Dimethylbenzenepropanoic acid
• FHEOAGCWJWUKJJ-UHFFFAOYSA-N
• STL302081
• 8413AD
• TRA0065573
• 3-(3,4-dimethylphenyl) propionic acid
• 3-(3,4-dimethyl-phenyl)-propionic acid
• AK130343
• 3-(3',4'-Dimethylphenyl)propionic acid
• A817684
• 17-Epi Oxandrolone-d3
• 25173-76-6
• DTXSID30397632
• MFCD03425686
• 3-(3,4-Dimethylphenyl)propanoicacid
• F9995-1017
• CS-W017319
• EN300-265787
• SCHEMBL585013
• DS-6651
• FT-0656721
• 3-(3 pound not4-dimethylphenyl)propanoicacid
• Z445853388
• Benzenepropanoic acid,3,4-dimethyl-
• AKOS005217766
• I11054
• DB-021612
• 3-(3,4-Dimethylphenyl)propanoic Acid

• MDL： MFCD03425686
• Inchi： 1S/C11H14O2/c1-8-3-4-10(7-9(8)2)5-6-11(12)13/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key： FHEOAGCWJWUKJJ-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.074
• Melting Point: 80-82℃
• Boiling Point: 311.4°C at 760 mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.534
• PSA: 37.30000
• LogP: 2.32060

3-(3,4-Dimethylphenyl)propanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,4-Dimethylphenyl)propanoic Acid

3-(3,4-Dimethylphenyl)propanoic Acid (CAS No. 25173-76-6): Properties, Applications, and Market Insights

3-(3,4-Dimethylphenyl)propanoic Acid (CAS No. 25173-76-6) is an organic compound belonging to the class of arylpropionic acids. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. With the increasing demand for specialty chemicals and fine chemical intermediates, 3-(3,4-Dimethylphenyl)propanoic Acid has emerged as a valuable building block in synthetic chemistry.

The molecular formula of 3-(3,4-Dimethylphenyl)propanoic Acid is C₁₁H₁₄O₂, and it features a propanoic acid moiety attached to a 3,4-dimethylphenyl ring. This structural configuration imparts distinct chemical reactivity, making it useful in various synthetic pathways. Researchers and manufacturers often seek high-purity 3-(3,4-Dimethylphenyl)propanoic Acid for applications in pharmaceutical synthesis, agrochemical formulations, and material science.

One of the key reasons behind the growing interest in 3-(3,4-Dimethylphenyl)propanoic Acid is its role as a precursor in the synthesis of biologically active compounds. In the pharmaceutical sector, it serves as an intermediate for developing non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to undergo selective functionalization makes it a preferred choice for medicinal chemists working on drug discovery projects.

Beyond pharmaceuticals, 3-(3,4-Dimethylphenyl)propanoic Acid finds applications in the agrochemical industry. Its derivatives are explored for their potential as plant growth regulators and pest control agents. With the global shift toward sustainable agriculture, the demand for eco-friendly agrochemicals has risen, further driving research into compounds like 3-(3,4-Dimethylphenyl)propanoic Acid.

The synthesis of 3-(3,4-Dimethylphenyl)propanoic Acid typically involves Friedel-Crafts acylation or Grignard reactions, followed by oxidation steps. Manufacturers emphasize high-yield synthesis methods to meet the increasing demand from end-users. Recent advancements in green chemistry have also led to the development of more sustainable production processes, reducing environmental impact.

In the context of market trends, the global demand for 3-(3,4-Dimethylphenyl)propanoic Acid is influenced by the growth of the pharmaceutical and agrochemical sectors. Regions such as North America, Europe, and Asia-Pacific are key consumers, with manufacturers focusing on supply chain optimization and cost-effective production. The rise of contract research organizations (CROs) has further expanded the application scope of this compound.

Quality control is a critical aspect when dealing with 3-(3,4-Dimethylphenyl)propanoic Acid. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to ensure high purity and consistent performance in end-use applications. Suppliers often provide certificates of analysis (CoA) to verify the compound's specifications, catering to the stringent requirements of industries like pharmaceutical manufacturing.

Researchers exploring 3-(3,4-Dimethylphenyl)propanoic Acid frequently inquire about its solubility, stability, and reactivity under different conditions. The compound exhibits moderate solubility in polar organic solvents such as ethanol and acetone, while being less soluble in water. Its stability under standard storage conditions makes it a reliable choice for laboratory and industrial use.

As the chemical industry continues to evolve, 3-(3,4-Dimethylphenyl)propanoic Acid remains a topic of interest for both academic and industrial researchers. Its compatibility with catalytic processes and potential for derivatization open doors for innovative applications in material science and bioactive compound synthesis. Future research may focus on optimizing its production scalability and exploring novel derivatives with enhanced properties.

In conclusion, 3-(3,4-Dimethylphenyl)propanoic Acid (CAS No. 25173-76-6) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features, coupled with the growing demand for fine chemical intermediates, position it as a key player in modern synthetic chemistry. Whether you are a researcher, manufacturer, or end-user, understanding the properties and applications of this compound can provide significant advantages in your field.